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Compound of Interest

Compound Name: Thiol-PEG3-thiol

CAS No.: 2781-02-4

Cat. No.: B521457

Get Quote

Introduction

Thiol-PEG3-thiol is a homobifunctional crosslinking agent belonging to the polyethylene glycol

(PEG) family of molecules.[1] Its structure consists of a short, hydrophilic, three-unit PEG

spacer flanked by a reactive thiol (-SH) group at each end. This symmetrical architecture

makes it an invaluable tool in bioconjugation and the development of advanced drug delivery

systems. The PEG spacer enhances the solubility and biocompatibility of the resulting

conjugates, while the terminal thiol groups provide reactive handles for forming stable linkages

with various substrates.[1][2] Thiol groups can readily react with maleimides, vinyl sulfones,

and the surfaces of noble metals like gold, making this linker highly versatile for constructing

complex biomedical architectures.[3][4]

Key Applications in Targeted Drug Delivery

The unique properties of Thiol-PEG3-thiol enable its use in several key areas of drug delivery:

Hydrogel Formation for Controlled Release: Thiol-PEG3-thiol is an ideal crosslinker for

forming biodegradable hydrogels.[5][6] When combined with multi-arm PEG macromers
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functionalized with alkene groups (e.g., norbornene or vinyl sulfone), it can form a

crosslinked polymer network via thiol-ene "click" chemistry.[7][8] This reaction is rapid,

efficient, and can proceed under mild, biocompatible conditions, allowing for the

encapsulation of sensitive therapeutic agents like proteins, peptides, and nucleic acids

during gel formation.[9][10] The degradation of the hydrogel and the subsequent release of

the encapsulated drug can be tuned by altering the crosslinking density.[7]

Nanoparticle Stabilization and Crosslinking: In nanoparticle-based drug delivery, maintaining

the stability of the carrier in the physiological environment is critical. Thiol-PEG3-thiol can

be used to crosslink molecules on the surface of nanoparticles, such as gold nanoparticles

(AuNPs) or liposomes.[11][12] This creates a stable shell that enhances circulation time,

reduces non-specific protein binding, and prevents premature drug release.[13] The thiol

groups form strong, stable bonds with gold surfaces, making this linker particularly useful for

functionalizing AuNPs.[11][12]

Linker for Drug-Carrier Conjugation: The dithiol functionality allows the linker to bridge a drug

molecule and a carrier. For instance, one thiol group can be conjugated to a nanoparticle or

antibody, while the other is attached to a therapeutic agent, creating a stable drug delivery

construct with a flexible, hydrophilic spacer.[1]

Core Concepts and Workflows
The versatility of Thiol-PEG3-thiol allows for its integration into various drug delivery system

workflows. The following diagrams illustrate key conceptual and experimental frameworks.
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Experimental Workflow for Nanoparticle Drug Delivery System
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Caption: General workflow for creating a targeted drug delivery system.
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Thiol-PEG3-thiol as a Hydrogel Crosslinker
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Caption: Logical relationship of components in a drug-eluting hydrogel.
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Representative Target: EGFR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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